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Compound of Interest

Compound Name: 3-Methylbenzo[1,2,4]triazine

Cat. No.: B1294894 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 3-Methylbenzo[1][2][3]triazine (CAS No.

6299-94-1) was not publicly available at the time of this writing. The following disposal

procedures are synthesized from information on structurally related triazine and benzotriazole

compounds. Researchers, scientists, and drug development professionals must consult the

chemical supplier for a substance-specific SDS and adhere to all applicable federal, state, and

local environmental control regulations.

This guide provides essential safety and logistical information for the proper operational and

disposal planning of 3-Methylbenzo[1][2][3]triazine, aimed at building trust and providing value

beyond the product itself for laboratory safety and chemical handling.

Immediate Safety and Handling Precautions
Prior to handling 3-Methylbenzo[1][2][3]triazine, it is crucial to work in a well-ventilated area,

preferably within a chemical fume hood, to avoid inhalation of any dust or vapors.[4]

Emergency eyewash stations and safety showers should be readily accessible.[5]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.[2]

Hand Protection: Use chemical-resistant gloves (e.g., nitrile rubber).[2][6]
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Body Protection: A lab coat or protective overalls are necessary to prevent skin contact.[1] In

case of a significant spill, chemical-resistant boots may be required.[2]

Respiratory Protection: If ventilation is inadequate or if dusts are generated, a NIOSH-

approved respirator should be used.

In Case of Exposure:

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes and seek medical attention if irritation develops.[4][5]

Eye Contact: Rinse cautiously with water for several minutes, removing contact lenses if

present and easy to do. Continue rinsing and get immediate medical attention.[4][6]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[4][5]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[4][5]

Step-by-Step Disposal Protocol
Disposal of 3-Methylbenzo[1][2][3]triazine must be conducted in compliance with all federal,

state, and local regulations.[1]

Waste Collection:

Collect waste 3-Methylbenzo[1][2][3]triazine and any contaminated materials (e.g.,

absorbent paper, gloves) in a designated, properly labeled, and sealed container.[4]

Store the waste container in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong oxidizing agents.[5]

Disposal Method:

The preferred method of disposal for similar compounds is incineration.[2]
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Dissolve or mix the material with a combustible solvent to facilitate burning in a chemical

incinerator equipped with an afterburner and scrubber.[2]

This procedure should only be performed by a licensed hazardous waste disposal

company.

Contaminated Packaging:

Empty containers may retain product residue and should be treated as hazardous waste.

Containers can be triple-rinsed with an appropriate solvent (e.g., acetone or ethanol). The

rinsate should be collected and disposed of as hazardous waste.[1]

After proper cleaning, the packaging may be offered for recycling or reconditioning.

Alternatively, it can be punctured to prevent reuse and disposed of in a sanitary landfill, if

permitted by local regulations.[7]

Quantitative Data Summary
Quantitative data for 3-Methylbenzo[1][2][3]triazine is not readily available. The following table

includes data for related triazine compounds to provide a general understanding of their

physical properties.

Property 1,3,5-Triazine

Molecular Formula C₃H₃N₃

Melting Point/Range 77 - 83 °C / 170.6 - 181.4 °F[6]

Boiling Point/Range 114 °C / 237.2 °F[6]

Density / Specific Gravity 1.38 g/cm³[6]

Experimental Protocols Cited
The disposal method described is a standard procedure for many organic laboratory chemicals

and is based on the guidance found in safety data sheets for analogous compounds. No

specific experimental protocols for the disposal of 3-Methylbenzo[1][2][3]triazine were found in

the reviewed literature. The primary cited protocol is chemical incineration.[2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.matrixscientific.com/sds/MxMSDS_083641.pdf
https://safety365.sevron.co.uk/substances/accessSDS/SDS-6848-5bc5ff2643c6a2.62371456
https://www.chemicalbook.com/msds/4-methyl-1h-benzotriazole.pdf
https://safety365.sevron.co.uk/substances/accessSDS/SDS-6848-5bc5ff2643c6a2.62371456
https://www.matrixscientific.com/sds/MxMSDS_083641.pdf
https://www.chemscene.com/6299-94-1.html
https://www.fishersci.es/store/msds?partNumber=11303836&countryCode=ES&language=en
https://www.fishersci.es/store/msds?partNumber=11303836&countryCode=ES&language=en
https://www.fishersci.es/store/msds?partNumber=11303836&countryCode=ES&language=en
https://safety365.sevron.co.uk/substances/accessSDS/SDS-6848-5bc5ff2643c6a2.62371456
https://www.matrixscientific.com/sds/MxMSDS_083641.pdf
https://www.chemscene.com/6299-94-1.html
https://www.matrixscientific.com/sds/MxMSDS_083641.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294894?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Decision Pathway

Start: Have 3-Methylbenzo[1,2,4]triazine Waste

Obtain and Review
Substance-Specific SDS

Assess Chemical Hazards
(Toxicity, Reactivity, Environmental)

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Collect Waste in a
Labeled, Sealed Container

Consult Local, State, and
Federal Disposal Regulations

Option 1: Chemical Incineration
(Preferred Method)

Incineration Permitted

Option 2: Other Approved Method
(Per SDS and Regulations)

Other Method Specified

Contact Licensed Hazardous
Waste Disposal Vendor

Package and Transport
According to Regulations

End: Disposal Complete
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Caption: Decision workflow for the proper disposal of 3-Methylbenzo[1][2][3]triazine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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